![molecular formula C14H20O3 B2401086 2-[(4-Methoxyphenyl)methyl]-4-methylpentanoic acid CAS No. 1183652-68-7](/img/structure/B2401086.png)
2-[(4-Methoxyphenyl)methyl]-4-methylpentanoic acid
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Overview
Description
The compound is a derivative of pentanoic acid, which is a type of carboxylic acid. The “2-[(4-Methoxyphenyl)methyl]” part suggests the presence of a methoxyphenyl group attached to the second carbon in the pentanoic acid chain .
Molecular Structure Analysis
The molecular structure of this compound would likely involve a five-carbon chain (from the pentanoic acid), with a methoxyphenyl group attached to the second carbon. The methoxyphenyl group consists of a phenyl (benzene) ring with a methoxy (OCH3) group attached .
Chemical Reactions Analysis
Carboxylic acids, such as pentanoic acid, are known to undergo a variety of reactions. They can participate in esterification reactions to form esters, be reduced to primary alcohols, or react with ammonia to form amides .
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Carboxylic acids generally have higher boiling points than similar-sized alcohols or alkanes due to their ability to form hydrogen bonds . The presence of the methoxyphenyl group could also influence the compound’s properties .
Scientific Research Applications
Volatile Metabolites Detection
Bacteria-specific volatile organic compounds (VOCs) produced by pathogens can serve as biological markers for their presence. 2-[(4-Methoxyphenyl)methyl]-4-methylpentanoic acid, as part of the broader class of VOCs, might hold diagnostic value, especially in non-invasive monitoring methods like investigating exhaled air. This approach could significantly improve early detection and treatment of infections in critically ill patients (Bos, Sterk, & Schultz, 2013).
Environmental and Ecotoxicological Studies
The compound is structurally related to chlorophenoxy compounds like 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxy)acetic acid (MCPA), which are widely used herbicides. Though not directly linked to this compound, studies on these compounds could provide insights into potential environmental impacts and mechanisms of action. For instance, these compounds, despite their vast use, have not shown a genotoxic mode of action. They have also been associated with risks like non-Hodgkins lymphoma, Hodgkin's disease, leukemia, and soft-tissue sarcoma in epidemiological studies. Understanding these mechanisms and risks could be crucial for evaluating related compounds (Stackelberg, 2013).
Diagnostic and Therapeutic Potential
The complex toxic effects of bisphenol A (BPA) on organisms, as evidenced by changes in metabolic pathways after exposure, highlight the intricate interactions chemicals can have within biological systems. Given that this compound shares structural similarity with other phenolic compounds, understanding these interactions could provide valuable insights for its diagnostic or therapeutic applications (Wang et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]-4-methylpentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O3/c1-10(2)8-12(14(15)16)9-11-4-6-13(17-3)7-5-11/h4-7,10,12H,8-9H2,1-3H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXHXUVAKLCVUEW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC1=CC=C(C=C1)OC)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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